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Compound of Interest

Compound Name: Hexadecamethylheptasiloxane

Cat. No.: B038720

An In-depth Technical Guide to the Environmental Fate and Persistence of
Hexadecamethylheptasiloxane

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hexadecamethylheptasiloxane (L7) is a linear siloxane used in a variety of industrial and
consumer products. Its potential release into the environment necessitates a thorough
understanding of its environmental fate and persistence. This technical guide provides a
comprehensive overview of the current scientific knowledge regarding the environmental
behavior of L7. It summarizes key physicochemical properties, details its partitioning and
persistence in various environmental compartments, and outlines its potential for
bioaccumulation. The information is presented through structured data tables, detailed
experimental methodologies based on standardized protocols, and logical diagrams to facilitate
a clear understanding for researchers, scientists, and drug development professionals.

Physicochemical Properties

The environmental fate of a chemical is largely governed by its physicochemical properties.
These properties determine how a substance partitions between different environmental
compartments such as air, water, soil, and biota. The key physicochemical properties of
Hexadecamethylheptasiloxane are summarized in the table below.
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Property Value Reference
Molecular Formula C16H4806Si7

Molecular Weight 533.15 g/mol

Boiling Point 286.8 °C

Melting Point -78 °C

5.55x 10~* mm Hg at 25 °C

Vapor Pressure
(extrapolated)

Water Solubility 0.02 mg/L (estimated)

Log Kow (Octanol-Water ]
N o 12.52 (estimated)
Partition Coefficient)

1.4 x 10* atm-m3/mol
Henry's Law Constant .
(estimated)

Organic Carbon-Water )
" . 6.8 x 107 (estimated)
Partition Coefficient (KoC)

Environmental Fate and Persistence

The environmental fate of Hexadecamethylheptasiloxane is characterized by its high volatility
and strong affinity for organic matter. This section details its expected behavior and persistence
in the primary environmental compartments.

Atmospheric Fate

Once released into the atmosphere, Hexadecamethylheptasiloxane is expected to exist
predominantly in the vapor phase due to its relatively high vapor pressure. The primary
degradation pathway in the atmosphere is through reaction with photochemically-produced
hydroxyl radicals (*OH).

o Atmospheric Half-Life: The estimated atmospheric half-life for this reaction is approximately 6
days.
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e Photolysis: L7 does not contain chromophores that absorb light at wavelengths greater than
290 nm, and therefore, direct photolysis is not expected to be a significant degradation
pathway.

Due

 To cite this document: BenchChem. [Environmental fate and persistence of
Hexadecamethylheptasiloxane.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b038720#environmental-fate-and-persistence-of-
hexadecamethylheptasiloxane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b038720#environmental-fate-and-persistence-of-hexadecamethylheptasiloxane
https://www.benchchem.com/product/b038720#environmental-fate-and-persistence-of-hexadecamethylheptasiloxane
https://www.benchchem.com/product/b038720#environmental-fate-and-persistence-of-hexadecamethylheptasiloxane
https://www.benchchem.com/product/b038720#environmental-fate-and-persistence-of-hexadecamethylheptasiloxane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b038720?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

